Cas no 1804749-62-9 (Ethyl 2-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 2-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1804749-62-9
• MF: C₁₀H₁₀F₃NO₅
• MW: 281.18531370163
• CID: 4830314
• Update Time: 2025-06-28

Ethyl 2-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H10F3NO5/c1-3-18-9(16)5-4-6(19-10(11,12)13)14-8(15)7(5)17-2/h4H,3H2,1-2H3,(H,14,15)
• InChI Key： TZKJJVGFJGMPRS-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C(=O)OCC)=C(C(N1)=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 453
• XLogP3: 1.7
• Topological Polar Surface Area: 73.9

Additional information on Ethyl 2-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate

Ethyl 2-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804749-62-9): A Comprehensive Overview

Ethyl 2-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804749-62-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of Ethyl 2-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate.

Chemical Structure and Properties

Ethyl 2-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate is a pyridine derivative with a complex molecular structure. The compound features a pyridine ring substituted with a hydroxyl group at the 2-position, a methoxy group at the 3-position, and a trifluoromethoxy group at the 6-position. The ester functionality at the 4-position adds further complexity to its structure. These substituents contribute to the compound's unique chemical properties, including its solubility, stability, and reactivity.

The molecular formula of Ethyl 2-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate is C₁₁H₁₁F₃N₂O₅, with a molecular weight of approximately 280.21 g/mol. The compound is typically synthesized through multi-step reactions involving the functionalization of a pyridine core with the desired substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound.

Synthesis Methods

The synthesis of Ethyl 2-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate involves several key steps. One common approach begins with the preparation of a suitably substituted pyridine derivative, followed by selective functionalization to introduce the hydroxyl, methoxy, and trifluoromethoxy groups. The final step involves esterification to form the ethyl ester at the carboxylic acid position.

A recent study published in the Journal of Organic Chemistry reported an optimized synthetic route that significantly improved the yield and purity of Ethyl 2-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate. This method utilized mild reaction conditions and environmentally friendly reagents, making it suitable for large-scale production in industrial settings.

Biological Activities and Therapeutic Potential

Ethyl 2-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate has been extensively studied for its biological activities and potential therapeutic applications. Research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various inflammatory diseases.

In vitro studies have demonstrated that Ethyl 2-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. Additionally, it has been shown to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

Clinical trials are currently underway to evaluate the safety and efficacy of Ethyl 2-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate in treating conditions such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). Preliminary results have been encouraging, with patients showing significant improvements in symptoms and quality of life.

Recent Research Advancements

The field of medicinal chemistry is constantly evolving, and recent research has shed new light on the potential applications of Ethyl 2-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate. A study published in Nature Communications explored the compound's ability to modulate specific signaling pathways involved in inflammation and immune response.

The researchers found that Ethyl 2-hydroxy-3-methoxy-6-(trifluorometh oxy)pyridine -4-carbox ylate strong > selectively targets key enzymes such as COX -2 and LOX , which are crucial for the production of pro-inflammatory mediators . This selective inhibition suggests that the compound may have fewer side effects compared to non-selective anti-inflammatory drugs . p > < p > Another area of interest is the use of < strong > Ethyl 2-hydroxy -3-m eth oxy -6-( trif lu or om eth oxy ) pyri dine -4-c ar box ylate strong > as a lead compound for drug discovery . Scientists are exploring structural modifications to enhance its pharmacological properties , such as improving bioavailability , reducing toxicity , and extending its therapeutic window . p > < p > In conclusion , < strong > Eth yl 2-hy dr oxy -3-me th oxy -6-( tri flu or om eth oxy ) pyri dine -4-c ar box ylate strong > ( CAS No . 1804749 -62 -9 ) represents a promising molecule with diverse biological activities and therapeutic potential . Ongoing research continues to uncover new insights into its mechanisms of action , paving the way for its development as a novel therapeutic agent . p > article > response >